
Essential Safety and Logistical Information for
Handling KCL-286

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: KCL-286

CAS No.: 1952276-71-9

Cat. No.: B15621772

Get Quote

Disclaimer: This document provides guidance on the safe handling of KCL-286 in a research

setting based on publicly available information from clinical trials and general laboratory safety

principles. A formal Safety Data Sheet (SDS) for KCL-286 was not found in the public domain.

Researchers must consult their institution's Environmental Health and Safety (EHS)

department for a comprehensive risk assessment and adhere to all local and national

regulations. The information provided here is for informational purposes only and does not

supersede institutional protocols or regulatory requirements.

KCL-286 is an orally available agonist of the retinoic acid receptor β2 (RARβ2) under

investigation for the treatment of spinal cord injury.[1][2][3] As a potent, biologically active small

molecule, appropriate safety precautions are necessary during handling, storage, and disposal

to minimize exposure and ensure a safe laboratory environment.

Summary of Known Safety Data
The primary source of safety information for KCL-286 comes from a Phase 1 clinical trial

involving healthy male participants. The trial demonstrated that KCL-286 was generally well-

tolerated at doses up to 100 mg.
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Parameter Observation Source

Highest Tolerated Dose
100 mg (single and multiple

ascending doses)
[1][4]

Reported Adverse Events

Dry skin, rash, skin exfoliation,

raised liver enzymes, and eye

disorders. These were not

reported as severe.

[1]

Route of Administration in Trial Oral [2][3]

Personal Protective Equipment (PPE)
Given that KCL-286 is a potent research compound, direct contact should be avoided. The

following PPE is recommended as a minimum standard when handling KCL-286 powder or

solutions:

Gloves: Nitrile or other chemically resistant gloves should be worn at all times. Double-

gloving is recommended when handling the pure compound or concentrated solutions.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory

to protect against accidental splashes.

Lab Coat: A standard laboratory coat should be worn to protect personal clothing.

Respiratory Protection: When handling the powdered form of KCL-286 outside of a certified

chemical fume hood or other ventilated enclosure, a properly fitted N95 or higher-rated

respirator is recommended to prevent inhalation of fine particles.

Operational Plan for Safe Handling
A systematic approach is crucial for minimizing exposure risk. The following workflow outlines

the key steps for safely handling KCL-286 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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